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Compound of Interest

1-(3-Fluorophenyl)-1H-Pyrazole-4-
Compound Name:

Carbaldehyde
CAS No.: 936940-82-8
Cat. No.: B1460809

Get Quote

\ J

CAS Number: 936940-82-8 Molecular Formula: C10H7FN20 Molecular Weight: 190.17 g/mol [1]
[2]

Executive Summary & Physicochemical Profile

As a Senior Application Scientist in medicinal chemistry, | classify 1-(3-Fluorophenyl)-1H-
pyrazole-4-carbaldehyde as a "High-Value Scaffold Intermediate.” It is not merely a reagent; it
is a privileged pharmacophore building block. The 3-fluorophenyl moiety imparts metabolic
stability by blocking the P450 oxidation often seen at the para position of phenyl rings, while
the C4-aldehyde serves as a versatile electrophilic handle for divergent synthesis.[1]

Physicochemical Specifications
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Property Value Context for Researchers

Unique identifier for

CAS Number 936940-82-8

procurement/regulatory.[1][2]

Color variance often indicates
Appearance Brown to off-white powder trace oxidation or Vilsmeier

salts.[1]

] ] Sharp melting point indicates

Melting Point 80-82 °C ) )

high purity (>98%).[1]

Poor water solubility; requires
Solubility DMSO, DMF, DCM, Ethanol organic co-solvents for bio-

assays.

_ Lipinski-compliant for oral drug

LogP ~2.3 (Predicted) )

candidates.[1]

Irritant; handle in fume hood
Hazards H302, H315, H319, H335

(GHS Class).

Synthetic Architecture: The Vilsmeier-Haack
Cyclization

The most robust route to this scaffold is not direct formylation of the pyrazole ring, but rather
the Vilsmeier-Haack cyclization of hydrazones. This method builds the heterocycle and installs
the aldehyde functionality in a single pot, ensuring regioselectivity at the N1 position.

Mechanism of Action

The reaction proceeds via the formation of a chloromethyliminium salt (Vilsmeier reagent).
When 1-(1-phenylethylidene)-2-(3-fluorophenyl)hydrazine reacts with this salt, double
formylation occurs, followed by cyclization and elimination of dimethylamine.[1]

Step-by-Step Protocol

Note: This protocol is designed for 10 mmol scale. Scale-up requires active cooling.[1]
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Reagents:

Acetophenone (1.20 g, 10 mmol)

3-Fluorophenylhydrazine hydrochloride (1.63 g, 10 mmol)[1]

Phosphorus Oxychloride (POCI3) (3.0 eq)[3]

Dimethylformamide (DMF) (5.0 eq - acts as solvent and reagent)[1]

Workflow:

Hydrazone Formation (In Situ): Dissolve acetophenone and 3-fluorophenylhydrazine in
ethanol (20 mL) with catalytic acetic acid. Reflux for 2 hours. Evaporate solvent to obtain the
crude hydrazone.

Vilsmeier Complex Preparation: In a separate dried flask, cool DMF (4 mL) to 0°C. Add
POCIs dropwise under N2 atmosphere. Critical: Maintain <5°C to prevent thermal
decomposition.

Cyclization: Dissolve the crude hydrazone in minimal DMF and add slowly to the Vilsmeier
complex.

Heating Phase: Warm to room temperature, then heat to 80-90°C for 4 hours. The solution
will darken (deep red/brown).

Hydrolysis (Quench): Pour the reaction mixture onto crushed ice (100 g). Neutralize carefully
with saturated NaHCOs or 2N NaOH to pH 7-8. Caution: Exothermic hydrolysis of excess
POCls.

Isolation: A precipitate will form. Filter, wash with cold water, and recrystallize from
Ethanol/Water (9:1).

Visualization: Synthesis Pathway
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Figure 1: Convergent synthesis via Vilsmeier-Haack cyclization.[4][5][6] The hydrazone
formation is the rate-determining entry step.[1]

Reactivity & Derivatization Logic

The C4-aldehyde is an "electrophilic warhead." In drug discovery libraries, we exploit this
handle to generate diversity.

Key Transformations

e Reductive Amination (Library Generation):
o Reagents: Primary amine (R-NHz), NaBH(OAc)s, DCM.

o Utility: Creates C4-aminomethyl derivatives, common in kinase inhibitors to engage the
hinge region.

o Knoevenagel Condensation:
o Reagents: Malononitrile, Piperidine (cat.), EtOH.

o Utility: Generates acrylonitrile derivatives (Michael acceptors) for covalent inhibition
strategies.

o Oxidation to Carboxylic Acid:
o Reagents: KMnOa4 or NaClO:z (Pinnick oxidation).

o Utility: Precursor for amide coupling (peptidomimetics).
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Visualization: Derivatization Tree
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Figure 2: Divergent synthesis map.[1] The aldehyde serves as the linchpin for expanding
chemical space.

Medicinal Chemistry Applications
The 1-(3-fluorophenyl) motif is specifically engineered for "Metabolic Hardening."[1]
e Fluorine Bioisosterism:

o The fluorine atom at the meta position exerts an electron-withdrawing effect, deactivating
the phenyl ring against oxidative metabolism (e.g., hydroxylation).

o It increases lipophilicity (logP) slightly, improving membrane permeability compared to the
non-fluorinated analog.

o Target Classes:

o p38 MAP Kinase Inhibitors: The pyrazole core mimics the ATP purine ring. The 3-
fluorophenyl group often fits into the hydrophobic pocket Il of the kinase.

o Anti-Inflammatory Agents: Compounds like LQFMO021 utilize this specific aldehyde
intermediate to synthesize tetrazole derivatives with analgesic properties comparable to
Celecoxib [1].

o Factor Xa Inhibitors: Used in anticoagulant research, where the pyrazole acts as a spacer
between the S1 and S4 binding pockets.
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Safety & Handling (SDS Summary)

Strict adherence to GLP (Good Laboratory Practice) is required.
 Signal Word:WARNING
e GHS Hazards:

o H302: Harmful if swallowed.[7]

o H315/H319: Causes skin and serious eye irritation.

o H335: May cause respiratory irritation (dust hazard).

o Storage: Keep cold (2-8°C) under inert atmosphere (Argon/Nitrogen). Aldehydes are prone
to air oxidation to the corresponding carboxylic acid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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